Cas no 144889-50-9 (N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers))

N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (mixture of diastereomers) is a biochemical derivative of L-cysteine, featuring an acetylated amino group and a 3,4-dihydroxybutyl thioether side chain. This compound is of interest in research due to its role as a potential metabolite or intermediate in biochemical pathways, particularly in studies involving cysteine adducts or oxidative stress markers. The presence of diastereomers allows for investigation of stereochemical effects in biological systems. Its structural features, including the hydroxyl groups, enhance solubility in aqueous environments, facilitating experimental handling. This compound is primarily utilized in analytical and metabolic research, offering insights into thiol-mediated cellular processes.

N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers) structure

144889-50-9 structure

Product Name:N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers)

CAS No:144889-50-9

MF:C₉H₁₇NO₅S

MW:251.299981832504

CID:167084

PubChem ID:44151464

Update Time:2025-06-07

N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

- L-Cysteine,N-acetyl-S-(3,4-dihydroxybutyl)-
- N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine
- N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers)
- (2R)-2-acetamido-3-(3,4-dihydroxybutylsulfanyl)propanoic acid
- AKOS030241095
- L-Cysteine, N-acetyl-S-(3,4-dihydroxybutyl)-
- J-008023
- CHEBI:165882
- starbld0019570
- (2R)-2-Acetamido-3-((3,4-dihydroxybutyl)thio)propanoic acid
- (2R)-2-acetamido-3-(3,4-dihydroxybutylsulanyl)propanoic acid
- 4-(N-Acetyl-L-cystein-S-yl)-1,2-dihydroxybutane,
- 144889-50-9
- N-Acetyl-S- (3,4-dihydroxybutyl)-cysteine
- n -acetyl-S-(3,4-dihydroxybutyl)-l-cysteine
- (2R)-3-[(3,4-DIHYDROXYBUTYL)SULFANYL]-2-ACETAMIDOPROPANOIC ACID
- N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers)-exact weight protocol
- DTXSID60932439
- N-Acetyl-S- (3,4-dihydroxybutyl)-L-cysteine
- S-(3,4-Dihydroxybutyl)-N-(1-hydroxyethylidene)cysteine
- Inchi： 1S/C9H17NO5S/c1-6(12)10-8(9(14)15)5-16-3-2-7(13)4-11/h7-8,11,13H,2-5H2,1H3,(H,10,12)(H,14,15)/t7?,8-/m0/s1
- InChI Key： VGJNEDFZFZCLSX-MQWKRIRWSA-N
- SMILES： S(C[C@@H](C(=O)O)NC(C)=O)CCC(CO)O

Computed Properties

Exact Mass: 251.08300
Monoisotopic Mass: 251.08274382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 8
Complexity: 236
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 132Å²

Experimental Properties

Melting Point: NA
PSA: 132.16000
LogP: -0.55690

N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	A173710-1mg	N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers)	144889-50-9	1mg	$ 246.00	2023-09-09
TRC	A173710-10mg	N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (Mixture of Diastereomers)	144889-50-9	10mg	$ 1850.00	2023-09-09
SHENG KE LU SI SHENG WU JI SHU	sc-207969-1 mg	N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (mixture of diastereomers),	144889-50-9	1mg	￥2,482.00	2023-07-11
SHENG KE LU SI SHENG WU JI SHU	sc-207969-1mg	N-Acetyl-S-(3,4-dihydroxybutyl)-L-cysteine (mixture of diastereomers),	144889-50-9	1mg	￥2482.00	2023-09-05
A2B Chem LLC	AA72757-1mg	L-Cysteine, N-acetyl-S-(3,4-dihydroxybutyl)-	144889-50-9	1mg	$1144.00	2024-04-20
A2B Chem LLC	AA72757-10mg	L-Cysteine, N-acetyl-S-(3,4-dihydroxybutyl)-	144889-50-9	10mg	$2550.00	2024-04-20